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Introduction

These application notes provide a comprehensive overview of the in vivo efficacy of

Ceftriaxone, a third-generation cephalosporin antibiotic, in various mouse infection models. The

data and protocols summarized herein are intended for researchers, scientists, and drug

development professionals engaged in preclinical antibacterial research. Ceftriaxone serves as

a well-documented reference compound for evaluating the in vivo potency of novel antibacterial

agents. The following sections detail its efficacy against key Gram-negative and Gram-positive

pathogens, pharmacokinetic properties in mice, and standardized protocols for reproducing

these experiments.

Data Presentation: Efficacy of Ceftriaxone
The in vivo efficacy of Ceftriaxone has been demonstrated across multiple murine infection

models. Key quantitative data from these studies are summarized below for comparative

analysis.

Table 1: Efficacy of Ceftriaxone in a Streptococcus
pneumoniae Pneumonia Mouse Model
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Mouse
Strain

S.
pneumonia
e Strain

Ceftriaxone
(CRO) Dose

Administrat
ion Route

Key
Efficacy
Outcome(s)

Reference

Leukopenic

Swiss

Penicillin-

susceptible

(Ps)

5 mg/kg

(twice daily

for 3 days)

Subcutaneou

s (SC)

87% survival

rate.
[1]

Leukopenic

Swiss

Penicillin-

resistant (Pr)

50 mg/kg

(twice daily

for 3 days)

Subcutaneou

s (SC)

75% survival

rate; 2.7-log

unit reduction

in lung CFU

in 24h after a

single 50

mg/kg dose.

[1]

Leukopenic

P40422

(Cephalospor

in-resistant)

100 or 200

mg/kg (every

12h)

Not Specified

>80%

cumulative

survival rate.

1.8-log unit

reduction in

lung CFU

over 24h with

a single 100

mg/kg dose.

[2]

BALB/c
Multidrug-

resistant

50 mg/kg

(single dose)

Intravenous

(IV)

Significant

bacterial

clearance

and

downregulati

on of

inflammatory

markers

(pneumolysin

, autolysin).

[3]
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Not Specified

Isolate with

MIC of 1

mg/L

Human-

simulated 2g

once-daily

regimen

Not Specified

-5.14 ± 0.19

Δlog₁₀

CFU/lungs.

[4][5]

Not Specified

Isolate with

MIC of 2

mg/L

Human-

simulated 2g

once-daily

regimen

Not Specified

-3.41 ± 0.31

Δlog₁₀

CFU/lungs.

[4][5]

Table 2: Efficacy of Ceftriaxone in a Neisseria
gonorrhoeae Genital Tract Infection Model

Mouse
Strain

N.
gonorrhoea
e Strain

Ceftriaxone
(CRO) Dose

Administrat
ion Route

Key
Efficacy
Outcome(s)

Reference

Not Specified

ESC-

susceptible

(FA1090)

5 mg/kg

(single dose)

Intraperitonea

l (IP)

100%

clearance of

bacteria

within 48

hours.

Estimated

time free drug

is above MIC

(fT>MIC) of

24h.

[6][7]

Not Specified
ESC-resistant

(H041)

120 mg/kg

(single dose)

Intraperitonea

l (IP)

Ineffective as

a single dose.
[6][7][8]

Not Specified
ESC-resistant

(H041)

120 mg/kg

(fractionated:

TID, q8h)

Intraperitonea

l (IP)

90%

clearance of

infection.

Estimated

fT>MIC of

~23h.

[7][8]
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Table 3: Efficacy of Ceftriaxone in Other Mouse Infection
Models

Infection
Model

Pathogen(s)
Ceftriaxone
(CRO) Dose

Administrat
ion Route

Key
Efficacy
Outcome(s)

Reference

Aerosol

Inhalation

Klebsiella

pneumoniae

82

3-5 mg/kg

(delivered

dose)

Aerosol

Inhalation

High survival

rate (specific

% not

detailed).

[9]

Intestinal

Colonization

ESBL-

producing K.

pneumoniae

Daily dose

based on

human adults

Subcutaneou

s (SC)

Promoted

persistent

overgrowth of

both tested

strains

compared to

saline

controls.

[10]

Subcutaneou

s Abscess

Escherichia

coli &

Bacteroides

fragilis

Not Specified Not Specified

Impressive

activity

against E.

coli but poor

in vivo activity

against B.

fragilis.

[11]

Peritonitis
Escherichia

coli
Not Specified Not Specified

Activity

correlated

with

pretreatment

bacterial

growth rate;

more

effective

during rapid

growth.

[12]
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Experimental Protocols
Detailed methodologies are crucial for the reproducibility of in vivo efficacy studies. The

following protocols are based on published literature.

Protocol 1: Murine Pneumonia Model (S. pneumoniae)
This protocol describes the induction of pneumonia in mice to evaluate the efficacy of

antibacterial agents.[1][3]

Workflow Diagram: Pneumonia Model & Efficacy Testing

Methodological & Application

Check Availability & Pricing

© 2026 BenchChem. All rights reserved. 5 / 12 Tech Support

https://pmc.ncbi.nlm.nih.gov/articles/PMC284667/
https://journals.asm.org/doi/10.1128/aac.03245-14
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/product/b15562973?utm_src=pdf-header-pricing#bc-rfq
https://www.benchchem.com/contactus?utm_src=pdf-footer


Preparation

Infection

Treatment & Analysis

1. Culture S. pneumoniae
(e.g., on blood agar)

2. Prepare Inoculum
(e.g., 1x10^7 CFU in saline)

4. Intranasal Inoculation
(e.g., 50 µL of inoculum)

3. Anesthetize Mice
(e.g., BALB/c)

5. Allow Infection to Establish
(e.g., 18 hours)

6. Administer Treatment
(e.g., Ceftriaxone 50 mg/kg IV)

7. Monitor Survival
(Over specified period, e.g., 14 days)

8. Euthanize Subgroups
at Time Points

9. Harvest Lungs for CFU Count
& Biomarker Analysis

Click to download full resolution via product page

Caption: Workflow for S. pneumoniae mouse pneumonia model.

Materials:
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Animals: Specific pathogen-free mice (e.g., BALB/c, Swiss), 6-8 weeks old.[3]

Bacterial Strain: A virulent strain of Streptococcus pneumoniae.

Growth Media: Tryptic Soy Broth (TSB), Blood Agar plates.

Reagents: Ceftriaxone, sterile saline, anesthetic (e.g., isoflurane).

Procedure:

Inoculum Preparation: Culture S. pneumoniae overnight on blood agar plates. Scrape

colonies and suspend in sterile saline to the desired concentration (e.g., 1 x 10⁷ CFU/mL).

Verify the concentration by serial dilution and plating.[3]

Infection: Lightly anesthetize mice. Administer the bacterial suspension via intranasal

inoculation (e.g., 50 µL total volume, 25 µL per nostril). This method mimics oropharyngeal

aspiration.[3]

Incubation Period: Allow the infection to establish for a predetermined period, typically 18

hours post-infection, before initiating treatment.[3]

Treatment: Administer Ceftriaxone or a vehicle control via the desired route (e.g.,

intravenous, subcutaneous). Dosing regimens can be single-dose or multiple doses over

several days.[1][3]

Efficacy Assessment:

Survival: Monitor the animals daily for a set period (e.g., 14 days) and record mortality.[13]

Bacterial Burden: At selected time points, euthanize subgroups of mice. Aseptically

remove the lungs, homogenize in sterile saline, and perform serial dilutions for CFU

enumeration on appropriate agar plates.[1][4]

Pharmacokinetics: Collect blood samples at various time points post-dosing to determine

drug concentrations in serum and lung tissue via methods like HPLC or microbiological

assay.[9][14]
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Protocol 2: Murine Genital Tract Infection Model (N.
gonorrhoeae)
This model is used to assess antibiotic efficacy against sexually transmitted infections.

Logical Flow: Gonorrhea Model & Clearance Assessment

Hormonal Synchronization

Infection & Treatment

Monitoring & Outcome

1. Treat female mice with
17-β-estradiol to promote
susceptibility to infection

2. Intravaginal inoculation
with N. gonorrhoeae

3. Administer single or
fractionated doses of Ceftriaxone (IP)

4. Perform vaginal swabs
at regular intervals (e.g., 48h)

5. Culture swabs to determine
bacterial clearance

Outcome:
Percentage of mice cleared of infection

Click to download full resolution via product page
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Caption: Logic for N. gonorrhoeae infection and clearance model.

Materials:

Animals: Female mice (e.g., BALB/c).

Bacterial Strain:Neisseria gonorrhoeae strains (e.g., antibiotic-susceptible FA1090, resistant

H041).[6]

Reagents: 17-β-estradiol, Ceftriaxone, sterile PBS.

Procedure:

Hormonal Treatment: To promote susceptibility and prolong infection, treat mice with 17-β-

estradiol in sesame oil subcutaneously three days before, on the day of, and three days after

inoculation.

Infection: Inoculate mice intravaginally with a suspension of N. gonorrhoeae.

Treatment: On day 0 (after infection establishment), administer Ceftriaxone via

intraperitoneal (IP) injection. Doses can be administered singly or in fractionated regimens

(e.g., three times a day, every 8 hours).[6][7]

Efficacy Assessment:

Bacterial Clearance: Collect vaginal swabs at various time points post-treatment (e.g., 48

hours, and daily for up to 8 days).[6]

Culture: Plate the swabs on appropriate selective media to determine the presence or

absence of viable bacteria.

Outcome: The primary endpoint is the percentage of mice that have cleared the infection

at each time point. A mouse is considered cleared if two consecutive swabs are culture-

negative.[6]

Pharmacokinetic Considerations in Mice
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The pharmacokinetic (PK) profile of Ceftriaxone in mice is a critical determinant of its in vivo

efficacy. Infection status can significantly alter PK parameters.

Impact of Infection: In mice with pneumococcal pneumonia, the clearance of Ceftriaxone was

significantly reduced compared to non-infected animals. This resulted in an enhanced area

under the curve (AUC), mean residence time, and half-life (t₁/₂).[13][14]

Dose Equivalency: A standard dosage of 50 mg/kg of Ceftriaxone in mice results in peak

serum levels and protein binding comparable to those observed with a 1 g intravenous dose

in humans.[1]

PK/PD Relationship: Efficacy in the gonorrhea mouse model is strongly linked to the

pharmacokinetic/pharmacodynamic (PK/PD) index of the percentage of the dosing interval

that the free drug concentration remains above the MIC (fT>MIC). Doses achieving an

fT>MIC greater than 20-24 hours were required for efficacy against susceptible strains.[6][7]

These notes demonstrate the robust efficacy of Ceftriaxone in various preclinical models and

provide a foundation for the design and execution of in vivo studies for novel antibacterial

agents.

Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment?
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